Cas no 20028-57-3 (7-chloro-3-Cinnolinamine)

7-chloro-3-Cinnolinamine structure
7-chloro-3-Cinnolinamine structure
Product Name:7-chloro-3-Cinnolinamine
CAS No:20028-57-3
MF:C8H6ClN3
MW:179.606339931488
CID:1108642
PubChem ID:23422093
Update Time:2025-04-20

7-chloro-3-Cinnolinamine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-3-Cinnolinamine
    • cinnoline, 3-amino-7-chloro-
    • 7-Chlorocinnolin-3-amine
    • 20028-57-3
    • Inchi: 1S/C8H6ClN3/c9-6-2-1-5-3-8(10)12-11-7(5)4-6/h1-4H,(H2,10,12)
    • InChI Key: RZWVKWGSUMYFNO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C=C(N)N=NC=2C=1

Computed Properties

  • Exact Mass: 179.02518
  • Monoisotopic Mass: 179.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8

7-chloro-3-Cinnolinamine Related Literature

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